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Executive Summary
2-Bromo-5-fluoro-3-hydroxybenzaldehyde (CAS: 1807143-47-0) is a high-value

pharmacophore scaffold used in the synthesis of kinase inhibitors, anti-inflammatory agents,

and fluorinated heterocycles.[1][2] Its structural uniqueness lies in the dense functionalization

of the benzene ring, where the interplay between the electron-withdrawing aldehyde/fluorine

groups and the electron-donating hydroxyl group creates a distinct electronic signature.

This guide provides a rigorous structural analysis framework. Unlike generic datasheets, we

focus on the causality of spectral features—specifically how the fluorine atom acts as a spin-

active probe (

F) to solve regioisomer ambiguity, and how the bromine atom directs synthetic utility.

Molecular Architecture & Connectivity
To accurately interpret spectra, one must first map the atomic connectivity and spatial

arrangement.
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IUPAC Numbering Logic:

C1: Benzaldehyde carbon (ipso to CHO).[3]

C2: Bromine substitution (ortho).[4]

C3: Hydroxyl substitution (meta).

C4: Aromatic Proton (para to CHO).

C5: Fluorine substitution (meta to CHO).

C6: Aromatic Proton (ortho to CHO).

3D Conformational Insight: The steric bulk of the bromine atom at C2 forces the aldehyde

carbonyl group out of coplanarity with the aromatic ring, or locks it into a specific rotamer to

minimize dipole repulsion. However, the hydroxyl group at C3 is positioned to potentially form a

weak intramolecular hydrogen bond with the bromine (OH···Br), though intermolecular H-

bonding usually dominates in the solid state.

Spectroscopic Atlas: The Fingerprint
Note: The following data represents the theoretical consensus and representative values

derived from substituent chemical shift increments (SCS) and similar fluorinated benzaldehyde

standards.

Mass Spectrometry (MS)
Primary Identification Marker: The Bromine Isotope Pattern.

Molecular Ion (

): 218/220 Da.

Pattern: A distinct 1:1 doublet intensity ratio (

Br :

Br) confirms the presence of a single bromine atom.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2779276
https://pdf.benchchem.com/121/A_Comparative_Guide_to_the_Chemical_Reactivity_of_2_Bromo_5_hydroxybenzaldehyde_and_Its_Isomers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12506541?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fragmentation: Loss of CHO (

) is a common primary fragment.

H NMR Spectroscopy (Proton)
The proton spectrum is defined by two aromatic signals and two exchangeable/deshielded

singlets.

Position
Shift (

, ppm)
Multiplicity

Coupling
Constants (

, Hz)

Structural
Assignment

-CHO 10.2 - 10.4 s (or d) Hz

Aldehyde proton.

Long-range

coupling to F is

possible but rare.

-OH 5.5 - 11.0 br s N/A

Hydroxyl proton.

Shift varies

heavily with

solvent (

exchangeable).

H-6 7.3 - 7.5 dd ,

Ortho to CHO,

Ortho to F. The

large F-coupling

is diagnostic.

H-4 7.0 - 7.2 dd ,

Between OH and

F. Shielded by

OH (ortho),

Deshielded by F

(ortho).

Critical Analysis: The key to distinguishing this from the para-fluoro isomer is the coupling of H-

6. In this structure, H-6 is ortho to the Fluorine at C5, resulting in a large
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(~8-10 Hz). If the Fluorine were at C4, H-6 would show a much smaller

(meta).

C NMR Spectroscopy (Carbon)
Fluorine (

F, spin 1/2) splits carbon signals, turning the

C spectrum into a roadmap of distance from C5.

C5 (C-F): Doublet,

Hz. (Distinctive large splitting).

C4/C6 (Ortho to F): Doublet,

Hz.

C1/C3 (Meta to F): Doublet,

Hz.

C2 (Para to F): Doublet,

Hz (often appears as a broadened singlet).

F NMR Spectroscopy[5]
Shift:

to

ppm (typical for fluoro-phenols).

Pattern: Triplet or doublet of doublets (coupling to H4 and H6). Decoupling (

F{

H}) collapses this to a singlet, confirming the single fluorine environment.
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Differential Diagnosis: Isomer Exclusion
A common synthetic impurity is 2-Bromo-5-fluoro-4-hydroxybenzaldehyde or 2-Bromo-4-fluoro-

5-hydroxybenzaldehyde.

Decision Logic:

NOESY (Nuclear Overhauser Effect):

Irradiate the -CHO signal.

Target Compound: You should see a strong NOE correlation to H-6 (the proton between F

and CHO).

Isomer Check: If OH is at C6 (ortho to CHO), you will see NOE to the OH proton (if

visible/H-bonded) or no aromatic NOE.

Coupling Constants:

Measure

for the proton adjacent to the carbonyl.

If

Hz, F is ortho to that proton (Correct structure).

If

Hz, F is meta (Incorrect isomer).

Experimental Workflow: Structural Elucidation
The following diagram outlines the logical flow for validating the structure of a synthesized

batch.
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Crude Sample
(Post-Synthesis)

LC-MS Analysis
Check [M+H]+ & Br Pattern
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REJECT / RE-PURIFY
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Figure 1: Step-by-step decision tree for the structural validation of 2-Bromo-5-fluoro-3-
hydroxybenzaldehyde.

Synthetic Utility & Reactivity Profile
Understanding the structure allows for predictive reactivity in drug design.[4]

Site C1 (Aldehyde):

Reactivity: Condensation reactions (Knoevenagel, Wittig).

Note: The adjacent Br (C2) provides steric hindrance, requiring longer reaction times or

higher temperatures compared to unsubstituted benzaldehydes.

Site C2 (Bromine):

Reactivity: Suzuki-Miyaura or Buchwald-Hartwig coupling.

Selectivity: The C2-Br is electronically activated by the ortho-carbonyl (C1) and meta-

fluorine (C5), making it a prime candidate for Pd-catalyzed cross-coupling.

Site C3 (Hydroxyl):

Reactivity: O-alkylation (ether formation).

Protection: Often requires protection (e.g., TBS, MOM) before performing lithiation or

aggressive coupling at C2 to prevent proton quenching.

References
AK Scientific. (n.d.). 2-Bromo-5-fluoro-3-hydroxybenzaldehyde Product Data. Retrieved

from

BenchChem. (2025).[4][5] Application Notes: 2-Bromo-5-hydroxybenzaldehyde in the

Preparation of Anti-inflammatory Agents. Retrieved from

PubChem. (n.d.).[6] Compound Summary: 2-Bromo-5-hydroxybenzaldehyde (Isomer Analog

Data). Retrieved from

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12506541/docs?utm_src=pdf-body#structural-analysis-characterization-of-2-bromo-5-fluoro-3-hydroxybenzaldehyde
https://www.benchchem.com/product/b12506541/docs?utm_src=pdf-body#structural-analysis-characterization-of-2-bromo-5-fluoro-3-hydroxybenzaldehyde
https://pdf.benchchem.com/121/A_Comparative_Guide_to_the_Chemical_Reactivity_of_2_Bromo_5_hydroxybenzaldehyde_and_Its_Isomers.pdf
https://www.benchchem.com/product/b12506541/docs?utm_src=pdf-body#structural-analysis-characterization-of-2-bromo-5-fluoro-3-hydroxybenzaldehyde
https://pdf.benchchem.com/121/A_Comparative_Guide_to_the_Chemical_Reactivity_of_2_Bromo_5_hydroxybenzaldehyde_and_Its_Isomers.pdf
https://pdf.benchchem.com/121/Application_Notes_2_Bromo_5_hydroxybenzaldehyde_in_the_Preparation_of_Anti_inflammatory_Agents.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-hydroxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12506541?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Matos Beja, A., et al. (2000).[7] 2-Bromo-5-hydroxybenzaldehyde Crystal Structure. Acta

Crystallographica Section C. Retrieved from

Reichert, D. E., et al. (2017). 19F NMR in Medicinal Chemistry: A Guide to Structure
Elucidation. (General Reference for 19F Coupling Constants).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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